Cas no 848185-12-6 (7-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 848185-12-6
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD11559077
• CID: 716518
• PubChem ID: 44405495
• Update Time: 2024-03-01

7-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,7-bromo-1,2,3,4-tetrahydro-3-methyl-
• 7-BROMO-1,2,3,4-TETRAHYDRO-3-METHYLISOQUINOLINE
• 7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline
• 7-Bromo-3-methyl-1,2,3,4-tetrahydro-isoquinoline
• 4-tetrahydro-3-Methylisoquinoline
• 7-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD11559077
• Inchi： 1S/C10H12BrN/c1-7-4-8-2-3-10(11)5-9(8)6-12-7/h2-3,5,7,12H,4,6H2,1H3
• InChI Key： ROFNCPGXJWHJIZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(Br)=C2)CC(C)N1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 288.8±40.0 °C(Predicted)
• pka: 9.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines